Cas no 899999-03-2 (4-3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-phenyl-1H-1,2,3-triazol-5-amine)

• Product Name: 4-3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-phenyl-1H-1,2,3-triazol-5-amine
• CAS No: 899999-03-2
• MF: C₁₆H₁₁FN₆O
• MW: 322.296545267105
• MDL: MFCD08141139
• CID: 5249766
• PubChem ID: 18591807
• Update Time: 2026-03-09

4-3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-phenyl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-phenyltriazol-4-amine
• 4-3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-phenyl-1H-1,2,3-triazol-5-amine

• MDL： MFCD08141139
• Inchi： 1S/C16H11FN6O/c17-11-8-6-10(7-9-11)15-19-16(24-21-15)13-14(18)23(22-20-13)12-4-2-1-3-5-12/h1-9H,18H2
• InChI Key： GIQDJCMRKLMOHU-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(N)=C(C2ON=C(C3=CC=C(F)C=C3)N=2)N=N1

Additional information on 4-3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-phenyl-1H-1,2,3-triazol-5-amine

Comprehensive Analysis of 4-3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-phenyl-1H-1,2,3-triazol-5-amine (CAS No. 899999-03-2): Structure, Applications, and Research Insights

The compound 4-3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-phenyl-1H-1,2,3-triazol-5-amine (CAS No. 899999-03-2) is a heterocyclic organic molecule featuring a unique fusion of 1,2,4-oxadiazole and 1,2,3-triazole rings. This structural complexity, combined with the presence of a 4-fluorophenyl substituent, makes it a subject of significant interest in medicinal chemistry and materials science. Researchers are increasingly exploring its potential as a scaffold for drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for novel heterocyclic compounds has surged due to their versatility in pharmaceutical applications. The 1,2,4-oxadiazole moiety, a key component of this molecule, is known for its bioisosteric properties, often serving as a replacement for carboxylic acids or esters in drug design. Meanwhile, the 1,2,3-triazole ring, formed via click chemistry, enhances metabolic stability and binding affinity. These attributes align with current trends in fragment-based drug discovery (FBDD) and high-throughput screening (HTS), where researchers prioritize molecules with balanced lipophilicity and hydrogen-bonding capacity.

The 4-fluorophenyl group in 4-3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-phenyl-1H-1,2,3-triazol-5-amine introduces electron-withdrawing effects, which can modulate the compound’s pharmacokinetic properties. This modification is particularly relevant in the context of CYP450 enzyme interactions, a hot topic in drug metabolism studies. Recent publications highlight fluorinated compounds as promising candidates for improving oral bioavailability and reducing off-target effects, addressing a common challenge in small-molecule therapeutics.

Beyond pharmaceuticals, this compound’s rigid aromatic system has sparked interest in organic electronics. Its conjugated structure suggests potential applications in OLEDs (organic light-emitting diodes) or as a fluorescent probe for bioimaging. The integration of triazole-oxadiazole hybrids into materials science reflects a broader shift toward multifunctional molecules that bridge gaps between biology and engineering.

Synthetic routes to CAS No. 899999-03-2 typically involve cycloaddition reactions, such as the Huisgen azide-alkyne cycloaddition, followed by oxidative cyclization to form the 1,2,4-oxadiazole ring. Optimizing these steps for scalability remains an active area of research, with green chemistry principles (e.g., solvent-free conditions or catalytic methods) gaining traction. Such advancements resonate with the industry’s focus on sustainable synthesis and atom economy.

In summary, 4-3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl-1-phenyl-1H-1,2,3-triazol-5-amine exemplifies the convergence of medicinal chemistry and materials innovation. Its structural features address contemporary needs in drug design, molecular imaging, and functional materials, making it a compelling subject for interdisciplinary research. Future studies may explore its structure-activity relationships (SAR) or derivatization strategies to unlock further applications.